Cas no 951598-05-3 (1-(2-fluorophenyl)-4-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperazine)

• Product Name: 1-(2-fluorophenyl)-4-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperazine
• CAS No: 951598-05-3
• MF: C₂₀H₂₀FN₅O
• MW: 365.404107093811
• CID: 5430825
• Update Time: 2025-11-07

1-(2-fluorophenyl)-4-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• [4-(2-fluorophenyl)piperazin-1-yl]-[1-(4-methylphenyl)triazol-4-yl]methanone
• 1-(2-fluorophenyl)-4-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperazine

• Inchi： 1S/C20H20FN5O/c1-15-6-8-16(9-7-15)26-14-18(22-23-26)20(27)25-12-10-24(11-13-25)19-5-3-2-4-17(19)21/h2-9,14H,10-13H2,1H3
• InChI Key： FUCVHWJBRHBTJP-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2F)CC1)(C1=CN(C2=CC=C(C)C=C2)N=N1)=O

Additional information on 1-(2-fluorophenyl)-4-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperazine

Recent Advances in the Study of 1-(2-fluorophenyl)-4-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperazine (CAS: 951598-05-3)

The compound 1-(2-fluorophenyl)-4-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperazine (CAS: 951598-05-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1-(2-fluorophenyl)-4-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperazine, which combines a fluorophenyl group with a triazole moiety and a piperazine ring. This combination is believed to contribute to its high binding affinity for specific biological targets, particularly in the central nervous system (CNS). Researchers have employed advanced computational modeling techniques to predict its interaction with various receptors, including serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders.

In vitro and in vivo studies have demonstrated that 1-(2-fluorophenyl)-4-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperazine exhibits promising pharmacokinetic properties, including good bioavailability and metabolic stability. A recent publication in the Journal of Medicinal Chemistry reported that this compound showed significant efficacy in animal models of anxiety and depression, with minimal side effects. These findings underscore its potential as a novel therapeutic agent for mood disorders.

Further investigations into the mechanism of action of 1-(2-fluorophenyl)-4-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperazine have revealed its ability to modulate neurotransmitter release and receptor signaling pathways. A study published in ACS Chemical Neuroscience utilized high-throughput screening to identify its selective binding to 5-HT1A receptors, which are implicated in the regulation of mood and anxiety. This selectivity may explain its favorable side effect profile compared to existing treatments.

The synthesis of 1-(2-fluorophenyl)-4-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperazine has also been optimized in recent years. A team of researchers from the University of Cambridge developed a novel catalytic method that significantly improves yield and purity, as detailed in a recent issue of Organic Letters. This advancement is expected to facilitate large-scale production and further preclinical testing.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-fluorophenyl)-4-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperazine. Ongoing research is focused on addressing potential drug-drug interactions and long-term safety concerns. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development and bring it closer to clinical trials.

In conclusion, 1-(2-fluorophenyl)-4-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperazine (CAS: 951598-05-3) represents a promising candidate for the treatment of neuropsychiatric disorders. Its unique chemical structure, favorable pharmacokinetic properties, and selective receptor binding profile make it a compelling subject for further research. Continued advancements in synthesis and mechanistic studies will be critical to unlocking its full therapeutic potential.